Cas no 178804-06-3 (Benzenamine,4-(2-benzothiazolyl)-2-bromo-)

• Product Name: Benzenamine,4-(2-benzothiazolyl)-2-bromo-
• CAS No: 178804-06-3
• MF: C₁₃H₉BrN₂S
• MW: 305.192960500717
• CID: 112977
• PubChem ID: 387948
• Update Time: 2025-04-18

Benzenamine,4-(2-benzothiazolyl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(2-benzothiazolyl)-2-bromo-
• 4-(1,3-benzothiazol-2-yl)-2-bromoaniline
• 2-(4'-amino-3'-bromophenyl)benzothiazole
• 4-(1,3-benzothiazole-2-yl)-2-bromoaniline
• 4-(BENZO[D]THIAZOL-2-YL)-2-BROMOANILINE
• AKOS013640000
• NSC682301
• NCI60_029436
• CHEMBL12169
• SCHEMBL1978135
• NSC-682301
• 4-benzothiazol-2-yl-2-bromophenylamine
• PZNQWLHSPUPLEL-UHFFFAOYSA-N
• Aniline, 2-bromo-4-(2-benzothiazolyl)-
• 178804-06-3
• DTXSID90327753
• Benzenamine, 2-bromo-4-(2-benzothiazolyl)-
• FT-0706763

• Inchi： 1S/C13H9BrN2S/c14-9-7-8(5-6-10(9)15)13-16-11-3-1-2-4-12(11)17-13/h1-7H,15H2
• InChI Key： PZNQWLHSPUPLEL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1=NC2C=CC=CC=2S1)N

Computed Properties

• Exact Mass: 303.96700
• Monoisotopic Mass: 303.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 4.88920